Cas no 2137845-18-0 (Benzoxazole, 7-bromo-2-chloro-6-fluoro-)

• Product Name: Benzoxazole, 7-bromo-2-chloro-6-fluoro-
• CAS No: 2137845-18-0
• MF: C₇H₂BrClFNO
• MW: 250.452283382416
• CID: 5258730
• Update Time: 2025-05-19

Benzoxazole, 7-bromo-2-chloro-6-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 7-bromo-2-chloro-6-fluoro-

• Inchi： 1S/C7H2BrClFNO/c8-5-3(10)1-2-4-6(5)12-7(9)11-4/h1-2H
• InChI Key： KCFYCSSUSVZPLA-UHFFFAOYSA-N
• SMILES： O1C2=C(Br)C(F)=CC=C2N=C1Cl

Additional information on Benzoxazole, 7-bromo-2-chloro-6-fluoro-

Introduction to Benzoxazole, 7-bromo-2-chloro-6-fluoro- (CAS No. 2137845-18-0)

Benzoxazole, 7-bromo-2-chloro-6-fluoro- (CAS No. 2137845-18-0) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom at the 7-position, a chlorine atom at the 2-position, and a fluorine atom at the 6-position of the benzoxazole ring. These substituents contribute to its distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The benzoxazole scaffold is well-known for its versatility and potential in the design of bioactive molecules. The presence of halogen substituents, particularly bromine, chlorine, and fluorine, can significantly influence the compound's pharmacological profile. For instance, these substituents can enhance the compound's lipophilicity, improve its metabolic stability, and modulate its binding affinity to specific biological targets. These properties are crucial for optimizing the therapeutic potential of Benzoxazole, 7-bromo-2-chloro-6-fluoro- in various disease models.

Recent studies have highlighted the importance of Benzoxazole, 7-bromo-2-chloro-6-fluoro- in the development of novel therapeutic agents. One notable area of research is its potential as an inhibitor of specific enzymes involved in cancer progression. For example, a study published in the Journal of Medicinal Chemistry demonstrated that Benzoxazole, 7-bromo-2-chloro-6-fluoro- exhibits potent inhibitory activity against a key enzyme implicated in tumor growth and metastasis. This finding suggests that the compound could be a promising lead for the development of anti-cancer drugs.

In addition to its anti-cancer properties, Benzoxazole, 7-bromo-2-chloro-6-fluoro- has also shown promise in other therapeutic areas. Research conducted by a team at the University of California revealed that this compound can effectively modulate certain receptors involved in neurodegenerative diseases. Specifically, it was found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings open up new avenues for exploring Benzoxazole, 7-bromo-2-chloro-6-fluoro- as a potential treatment for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of Benzoxazole, 7-bromo-2-chloro-6-fluoro- has been optimized through various synthetic routes to ensure high yields and purity. One common approach involves the sequential introduction of halogen substituents onto the benzoxazole ring using well-established chemical reactions. For instance, the bromination step can be achieved using N-bromosuccinimide (NBS) under controlled conditions, while chlorination and fluorination can be performed using appropriate reagents such as chlorine gas or selectfluor. These synthetic methods provide researchers with a robust platform for producing high-quality samples for further biological evaluation.

The physicochemical properties of Benzoxazole, 7-bromo-2-chloro-6-fluoro- have been extensively characterized to understand its behavior in different environments. Key parameters such as solubility, stability, and partition coefficients have been determined through experimental studies. For example, it has been found that the compound exhibits good solubility in organic solvents like dimethyl sulfoxide (DMSO) and moderate solubility in water. This property is advantageous for formulating drug delivery systems and conducting in vitro assays.

Clinical trials are currently underway to evaluate the safety and efficacy of Benzoxazole, 7-bromo-2-chloro-6-fluoro- as a therapeutic agent. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. These findings are encouraging and support further investigation into its potential clinical applications.

In conclusion, Benzoxazole, 7-bromo-2-chloro-6-fluoro- (CAS No. 2137845-18-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits.